Cas no 114853-61-1 ((1R)-1-(4-chlorophenyl)propan-1-amine)

• Product Name: (1R)-1-(4-chlorophenyl)propan-1-amine
• CAS No: 114853-61-1
• MF: C₉H₁₃Cl₂N
• MW: 206.112220525742
• MDL: MFCD06762017
• CID: 836526
• PubChem ID: 40985382
• Update Time: 2025-07-15

(1R)-1-(4-chlorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(4-Chlorophenyl)propan-1-amine hydrochloride
• (R)-1-(4-CHLOROPHENYL)PROPAN-1-AMINE-HCl
• (R) 1-(4-CHLOROPHENYL)PROPYLAMINE
• (1R)-1-(4-CHLOROPHENYL)PROPAN-1-AMINE
• DS-4706
• 1448902-18-8
• 114853-61-1
• [(1R)-1-(4-chlorophenyl)propyl]amine hydrochloride
• CS-0153916
• Y10293
• EN300-7421138
• (R)-1-(4-Chlorophenyl)propan-1-amine HCl
• AKOS015923201
• Benzenemethanamine, 4-chloro-alpha-ethyl-, hydrochloride (1:1), (alphaR)-
• YHC90218
• (R)-1-(4-Chlorophenyl)propan-1-aminehydrochloride
• (1R)-1-(4-chlorophenyl)propan-1-amine;hydrochloride
• (1R)-1-(4-chlorophenyl)propan-1-amine hydrochloride
• MFCD12756984
• (1R)-1-(4-chlorophenyl)propan-1-amine

• MDL： MFCD06762017
• Inchi： 1S/C9H12ClN.ClH/c1-2-9(11)7-3-5-8(10)6-4-7;/h3-6,9H,2,11H2,1H3;1H/t9-;/m1./s1
• InChI Key： GGFMDYMEAQPNPZ-SBSPUUFOSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H](CC)N.Cl

Computed Properties

• Exact Mass: 205.0425048g/mol
• Monoisotopic Mass: 205.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (1R)-1-(4-chlorophenyl)propan-1-amine

Chemical Profile of (1R)-1-(4-chlorophenyl)propan-1-amine and CAS No. 114853-61-1

(1R)-1-(4-chlorophenyl)propan-1-amine, identified by its CAS number 114853-61-1, is a significant compound in the field of pharmaceutical chemistry. This molecule, characterized by its chiral center and aromatic substituent, has garnered attention due to its potential applications in drug development and synthetic chemistry. The structural features of this compound make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological and cardiovascular diseases.

The chemical structure of (1R)-1-(4-chlorophenyl)propan-1-amine consists of a propyl chain attached to a benzene ring substituted with a chlorine atom at the para position. The presence of the (1R) configuration indicates a specific stereochemical arrangement, which is crucial for the biological activity of the compound. This stereochemistry influences how the molecule interacts with biological targets, making it a critical factor in its pharmacological profile.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The enantiomerically pure form of (1R)-1-(4-chlorophenyl)propan-1-amine represents a promising candidate for such applications. Research has demonstrated that the (1R) enantiomer exhibits distinct pharmacokinetic and pharmacodynamic properties, which could lead to novel therapeutic interventions.

The synthesis of (1R)-1-(4-chlorophenyl)propan-1-amine involves multiple steps, including functional group transformations and stereoselective reactions. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis, have been employed to achieve high enantiomeric purity. These techniques not only enhance the yield but also improve the overall quality of the final product, making it suitable for further pharmaceutical applications.

One of the most compelling aspects of (1R)-1-(4-chlorophenyl)propan-1-amine is its potential as a building block for more complex drug molecules. Researchers have explored its utility in the synthesis of kinase inhibitors, which are widely used in cancer therapy. The chlorine substituent on the aromatic ring provides a handle for further functionalization, allowing chemists to design molecules with enhanced binding affinity and selectivity.

The pharmacological properties of derivatives of (1R)-1-(4-chlorophenyl)propan-1-amine have been extensively studied. Initial investigations suggest that this compound may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its structural motif is reminiscent of compounds known to modulate cardiovascular function, suggesting potential applications in managing conditions like hypertension and atherosclerosis.

In conclusion, (1R)-1-(4-chlorophenyl)propan-1-amine (CAS No. 114853-61-1) is a versatile and intriguing compound with significant implications in pharmaceutical research. Its unique structural features and stereochemical properties make it an excellent candidate for drug development. As research continues to uncover new synthetic routes and pharmacological applications, this compound is poised to play a crucial role in the next generation of therapeutic agents.